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Compound of Interest

Compound Name: FM 100
CAS No.: 11114-18-4
Cat. No.: B1171896

Get Quote
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The following guide provides essential safety and logistical information for the proper disposal
of FM 100, a substance for which a specific Safety Data Sheet (SDS) is not readily available.
The procedures outlined below are based on established best practices for handling potentially
hazardous chemical waste in a laboratory environment. It is imperative for all personnel to
consult with their institution's Environmental Health and Safety (EHS) department to ensure full
compliance with local, state, and federal regulations.

Waste Characterization and Handling Summary

All waste streams containing FM 100 must be treated as hazardous chemical waste. The initial
and most critical steps in a compliant disposal process are proper identification, segregation,
and labeling.
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Step-by-Step Disposal Protocol for FM 100

This protocol details the procedures for the disposal of pure FM 100 and materials
contaminated with it.

Personal Protective Equipment (PPE)

Before handling FM 100 or its waste, at a minimum, the following PPE should be worn:
» Safety goggles
o Chemical-resistant gloves

o Laboratory coat

Waste Segregation and Collection

Proper segregation of waste is critical to prevent dangerous chemical reactions and to facilitate
correct disposal.

o Solid Waste: Collect solid FM 100, contaminated lab debris (e.g., weigh boats, pipette tips,
gloves), and spill cleanup materials in a designated, leak-proof container with a secure lid.[2]
The container must be clearly labeled "Hazardous Waste: FM 100 and associated lab
debris.”

e Liquid Waste: Solutions containing FM 100 should be collected in a separate, leak-proof
container designated for liquid hazardous waste. Do not mix aqueous waste with solvent-
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based waste. The container must be compatible with the solvent used.

o Sharps Waste: Any needles, syringes, or other contaminated sharps must be disposed of in
a designated, puncture-resistant sharps container.[2]

o Empty Containers: Containers that have held FM 100 should be triple rinsed with a suitable
solvent.[3] The rinsate must be collected and disposed of as hazardous liquid waste.[1][3]
After rinsing, deface or remove the original label and dispose of the container as regular
laboratory glass or plastic waste, in accordance with institutional policies.[3]

Spill Cleanup Procedures

In the event of a spill, the following steps should be taken:
o Alert Personnel: Immediately alert others in the vicinity.
o Assess the Spill: Determine the extent of the spill and if there is any immediate danger.

o Small Spills (Solid):

[e]

Wearing appropriate PPE, gently cover the spill with an absorbent material to prevent it
from becoming airborne.

[e]

Carefully scoop the material into a designated hazardous waste container.

o

Decontaminate the area with a suitable solvent, followed by soap and water.

[¢]

Collect all cleanup materials as hazardous waste.
o Large Spills:
o Evacuate the immediate area.

o Contact your institution's EHS department or emergency response team immediately.

Decontamination of Laboratory Equipment

Equipment that has come into direct contact with FM 100 must be decontaminated prior to
reuse, servicing, or disposal.
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« Initial Cleaning: Remove any visible residue by wiping with a disposable cloth dampened
with an appropriate solvent.

e Thorough Cleaning: Wash the equipment with soap and water.

o Waste Disposal: All cleaning materials, including wipes and cloths, must be disposed of as
solid hazardous waste.

Experimental Workflow for Disposal
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Caption: Workflow for the proper segregation and disposal of FM 100 waste streams.

Logical Relationship for Spill Response
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Caption: Decision-making process for responding to an FM 100 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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